Cas no 2228490-48-8 (N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline)

• Product Name: N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline
• CAS No: 2228490-48-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6496270
• PubChem ID: 165619229
• Update Time: 2025-05-20

N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline
• N,N-dimethyl-4-[(4-methylpiperidin-4-yl)oxy]aniline
• EN300-1833415
• 2228490-48-8

• Inchi： 1S/C14H22N2O/c1-14(8-10-15-11-9-14)17-13-6-4-12(5-7-13)16(2)3/h4-7,15H,8-11H2,1-3H3
• InChI Key： RBKPGIOYTLZPHL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N(C)C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline

Comprehensive Guide to N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline (CAS No. 2228490-48-8): Properties, Applications, and Market Insights

N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline (CAS No. 2228490-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This piperidine derivative features a unique molecular structure combining dimethylamino and oxyaniline functional groups, making it valuable for various applications. The compound's CAS number 2228490-48-8 serves as its unique identifier in chemical databases worldwide.

The molecular structure of N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline contributes to its interesting physicochemical properties. With a molecular weight of 248.35 g/mol, this compound typically appears as a light yellow to white crystalline powder. Its piperidine moiety enhances solubility in polar organic solvents while the dimethylamino group contributes to its basic character. Researchers particularly value this compound's stability under standard laboratory conditions and its compatibility with various synthetic protocols.

In pharmaceutical research, N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline serves as a crucial intermediate for developing novel drug candidates. Its structural features make it particularly interesting for CNS-targeting compounds, with potential applications in neurological disorder treatments. The compound's CAS 2228490-48-8 appears frequently in patent literature related to dopamine receptor modulators and serotonin pathway agents. Recent studies have explored its utility in creating next-generation neuroprotective agents, aligning with current research trends in neurodegenerative diseases.

The material science field has also found applications for this piperidine-containing compound. Its electron-donating properties make it valuable in developing organic semiconductors and photovoltaic materials. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and other optoelectronic devices, especially given the growing demand for flexible electronics and sustainable energy solutions. The compound's oxyaniline group contributes to charge transport properties, making it attractive for these applications.

Synthetic approaches to N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline typically involve multi-step organic reactions. Common methods include the Buchwald-Hartwig coupling of appropriate precursors or the modification of existing piperidine derivatives. The CAS 2228490-48-8 compound requires careful handling during synthesis due to its sensitivity to strong oxidizing agents. Current research focuses on developing more efficient synthetic routes to meet the growing demand from both pharmaceutical and material science sectors.

The global market for N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline has shown steady growth, particularly in North America and Asia-Pacific regions. Pharmaceutical companies account for approximately 65% of current demand, while material science applications drive the remaining market. The compound's CAS number 2228490-48-8 appears in increasing numbers of research publications and patent applications, indicating growing scientific interest. Market analysts project a compound annual growth rate (CAGR) of 7-9% over the next five years, driven by advancements in neurological drug development and organic electronics.

Quality control for N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound should demonstrate ≥98% purity for most research applications, with specific requirements varying by end-use. Storage recommendations include protection from light and moisture at temperatures between 2-8°C. Researchers working with CAS 2228490-48-8 material should consult the latest safety data sheets for proper handling procedures.

Future research directions for this piperidine derivative include exploring its potential in catalysis and supramolecular chemistry. Some studies suggest possible applications in metal-organic frameworks (MOFs) and other advanced materials. The compound's versatility continues to attract attention from both academic and industrial researchers, particularly in fields related to green chemistry and sustainable synthesis.

For researchers seeking N,N-dimethyl-4-(4-methylpiperidin-4-yl)oxyaniline, several specialty chemical suppliers offer the compound in various quantities. The CAS number 2228490-48-8 serves as the most reliable identifier when sourcing this material. Current pricing ranges from $250-$500 per gram depending on purity and supplier, with bulk quantities available through custom synthesis services. The compound remains readily available despite its specialized nature, reflecting its growing importance in multiple research fields.